Cas no 332062-49-4 (7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene)

7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene structure
332062-49-4 structure
Product Name:7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
CAS No:332062-49-4
MF:C20H16N2OS
MW:332.418843269348
CID:6365415
PubChem ID:3121948
Update Time:2025-10-24

7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene Chemical and Physical Properties

Names and Identifiers

    • 7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
    • 5-phenyl-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
    • 5H-Pyrazolo[1,5-c][1,3]benzoxazine, 1,10b-dihydro-5-phenyl-2-(2-thienyl)-
    • MLS000564469
    • SR-01000475302
    • HMS2529O21
    • 5-phenyl-2-(thiophen-2-yl)-1,10b-dihydro-5H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
    • SMR000176257
    • 332062-49-4
    • EU-0042892
    • F1589-1018
    • 7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene
    • AKOS016245466
    • 4-Phenyl-2-thiophen-2-yl-1,9b-dihydro-5-oxa-3,3a-diaza-cyclopenta[a]naphthalene
    • 5-phenyl-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
    • SR-01000475302-1
    • CHEMBL1604027
    • AKOS000618818
    • Inchi: 1S/C20H16N2OS/c1-2-7-14(8-3-1)20-22-17(15-9-4-5-10-18(15)23-20)13-16(21-22)19-11-6-12-24-19/h1-12,17,20H,13H2
    • InChI Key: PPEFRUATYSNLBV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C2CC(C3SC=CC=3)=NN2C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 332.09833431g/mol
  • Monoisotopic Mass: 332.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 499.6±55.0 °C(Predicted)
  • pka: 3.56±0.40(Predicted)

7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene Pricemore >>

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Additional information on 7-phenyl-4-(thiophen-2-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene

7-Phenyl-4-(Thiophen-2-Yl)-8-Oxa-5,6-Diazatricyclo[7.4.0.0^{2,6}]Trideca-1(9),4,10,12-Tetraene: A Comprehensive Overview

7-Phenyl-4-(Thiophen-2-Yl)-8-Oxa-5,6-Diazatricyclo[7.4.0.0^{2,6}]Trideca-1(9),4,10,12-Tetraene, also known by its CAS registry number CAS No 332062-49-4, is a highly complex and intriguing compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique tricyclic structure, which incorporates both aromatic and heterocyclic components. The presence of a phenyl group at the 7-position and a thiophene moiety at the 4-position contributes to its distinctive electronic and structural properties.

The molecular structure of this compound is further defined by the presence of an oxygen atom at the 8-position and two nitrogen atoms at the 5 and 6 positions within the tricyclic framework. This arrangement creates a highly conjugated system that is both electron-rich and capable of participating in various chemical interactions. Recent studies have highlighted the potential of this compound as a building block for advanced materials, particularly in the development of novel semiconductors and optoelectronic devices.

One of the most fascinating aspects of 7-Phenyl-4-(Thiophen-2-Yl)-8-Oxa-5,6-Diazatricyclo[7.4.0.0^{2,6}]Trideca is its ability to undergo a wide range of chemical reactions under specific conditions. Researchers have demonstrated that this compound can serve as a versatile precursor for synthesizing more complex molecules with tailored functionalities. For instance, its reactivity towards electrophilic substitution reactions has been exploited to introduce additional functional groups, thereby enhancing its utility in various applications.

In terms of synthesis, this compound can be prepared through a combination of coupling reactions and cyclization processes. The use of transition metal catalysts has proven to be particularly effective in achieving high yields and selectivity during these reactions. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The electronic properties of CAS No 332062-based materials have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have revealed that the compound exhibits a high degree of conjugation across its tricyclic framework, which significantly influences its optical and electronic behavior. Such properties make it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Beyond its electronic properties, this compound also demonstrates interesting mechanical and thermal characteristics. Experimental data indicate that it possesses excellent thermal stability up to temperatures exceeding 300°C under inert conditions. This attribute is particularly advantageous for applications requiring high-performance materials under demanding environmental conditions.

In conclusion, 7-Phenyl-4-(Thiophen-2-Yl)-8-Oxa-5,6-Diazatricyclo[7.4.0.0^{{{{{{{{{{ } } } } } } } } } } } } } } } trideca system represents a promising platform for advancing modern material science and organic electronics.

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